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Compound of Interest

Compound Name: Benzylammonium iodide

Cat. No.: B8034516 Get Quote

For Immediate Release

Shanghai, China – December 22, 2025 – Benzylammonium iodide (C₇H₁₀IN), a primary

amine salt, serves as a crucial precursor in the fabrication of advanced semiconductor

materials, particularly in the burgeoning field of metal-halide perovskites. Its role in tuning the

structural and electronic properties of these materials has made it a compound of significant

interest to researchers, scientists, and professionals in drug development and materials

science. This technical guide provides a comprehensive overview of the crystal structure of

benzylammonium iodide, detailing its synthesis, crystallographic parameters, and the

experimental protocols for its characterization.

While benzylammonium iodide is frequently utilized as a component in more complex layered

perovskite structures, this guide focuses on the fundamental crystal structure of the pure

compound. Understanding this core structure is essential for comprehending its interactions

within more complex lattices and for the rational design of new materials.

General Properties
Benzylammonium iodide is a white crystalline powder at room temperature.[1][2][3] It is an

organic salt that is soluble in polar solvents.
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Property Value

Chemical Formula C₇H₁₀IN[2][3]

Molecular Weight 235.07 g/mol [2][3]

CAS Number 45579-91-7[2][3]

Appearance White powder/crystals[3]

Melting Point 179 °C[3]

Synthesis and Crystallization
The synthesis of benzylammonium iodide is typically achieved through the reaction of

benzylamine with hydroiodic acid. This acid-base neutralization reaction yields the

benzylammonium iodide salt. Single crystals suitable for X-ray diffraction can be grown from

the resulting solution by methods such as slow evaporation or controlled cooling.

Experimental Protocol: Synthesis of Benzylammonium
Iodide
A general and effective method for the synthesis of primary ammonium halides, which can be

adapted for benzylammonium iodide, involves the following steps:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve

benzylamine in a suitable solvent, such as ethanol or isopropanol. The flask is placed in an

ice bath to control the reaction temperature, as the neutralization reaction is exothermic.

Addition of Hydroiodic Acid: Slowly add a stoichiometric amount of hydroiodic acid (HI)

dropwise to the stirred benzylamine solution. Continuous stirring and cooling are maintained

throughout the addition to ensure a controlled reaction.

Precipitation and Washing: The benzylammonium iodide salt will precipitate out of the

solution as a white solid. After the addition is complete, the mixture is stirred for an additional

period to ensure the reaction goes to completion. The precipitate is then collected by vacuum

filtration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.greatcellsolarmaterials.com/benzylammonium-iodide.html
https://www.ossila.com/products/benzylammonium-iodide
https://www.greatcellsolarmaterials.com/benzylammonium-iodide.html
https://www.ossila.com/products/benzylammonium-iodide
https://www.greatcellsolarmaterials.com/benzylammonium-iodide.html
https://www.ossila.com/products/benzylammonium-iodide
https://www.ossila.com/products/benzylammonium-iodide
https://www.ossila.com/products/benzylammonium-iodide
https://www.benchchem.com/product/b8034516?utm_src=pdf-body
https://www.benchchem.com/product/b8034516?utm_src=pdf-body
https://www.benchchem.com/product/b8034516?utm_src=pdf-body
https://www.benchchem.com/product/b8034516?utm_src=pdf-body
https://www.benchchem.com/product/b8034516?utm_src=pdf-body
https://www.benchchem.com/product/b8034516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8034516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: The collected solid is washed with a non-polar solvent, such as diethyl ether, to

remove any unreacted starting materials or byproducts.

Drying: The purified benzylammonium iodide is dried under vacuum to remove any

residual solvent.

Experimental Protocol: Single Crystal Growth
High-quality single crystals of benzylammonium iodide can be grown using the slow

evaporation method:

Saturated Solution Preparation: Prepare a saturated solution of the synthesized

benzylammonium iodide powder in a suitable solvent (e.g., ethanol or a mixed solvent

system) at a slightly elevated temperature to ensure complete dissolution.

Filtration: Filter the warm, saturated solution through a syringe filter to remove any

particulate impurities that could act as unwanted nucleation sites.

Crystallization: Transfer the filtered solution to a clean crystallizing dish or beaker. Cover the

container with a perforated lid (e.g., parafilm with small pinholes) to allow for slow

evaporation of the solvent at room temperature.

Crystal Harvesting: Over a period of several days to weeks, as the solvent slowly

evaporates, single crystals of benzylammonium iodide will form. Once the crystals have

reached a suitable size, they can be carefully harvested from the solution.

Fig. 1: Experimental workflow for the synthesis and single crystal growth of Benzylammonium
Iodide.

Crystal Structure Determination
The definitive determination of the crystal structure of benzylammonium iodide is

accomplished through single-crystal X-ray diffraction (XRD). This powerful analytical technique

provides precise information about the arrangement of atoms within the crystal lattice.

Experimental Protocol: Single-Crystal X-ray Diffraction
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Crystal Mounting: A suitable single crystal of benzylammonium iodide is selected and

mounted on a goniometer head.

Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. A

monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded

as the crystal is rotated. Data is typically collected at a controlled temperature, often low

temperatures (e.g., 100 K), to minimize thermal vibrations of the atoms.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell parameters and space group. The crystal structure is then solved using direct

methods or Patterson methods and subsequently refined to obtain the final atomic

coordinates, bond lengths, and bond angles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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